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Compound of Interest

Compound Name: TSCHIMGANIDINE

Cat. No.: B000101

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a comprehensive overview of the available scientific
information on tschimganidine. It is important to note that while extensive research has been
conducted on its biological activities, detailed experimental data on its physical and chemical
properties are limited in publicly available literature. Much of the physicochemical data
presented is based on computational predictions.

Introduction

Tschimganidine is a terpenoid, a class of naturally occurring organic compounds, isolated
from the Umbelliferae family of plants.[1][2][3][4][5][6] It has garnered significant interest in the
scientific community for its potential therapeutic applications, particularly in the context of
metabolic diseases.[1][2][3][4][5] This technical guide aims to consolidate the current
knowledge on the physical and chemical properties of tschimganidine, its known biological
activities, and the experimental methodologies used to elucidate its functions.

Chemical and Physical Properties

Detailed experimental data on the physicochemical properties of tschimganidine are not
extensively reported. The following tables summarize available identifiers and computed
physical properties.

Table 1: Chemical Identifiers for Tschimganidine
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Identifier Value

[(1S,3E,7E,9S,10S)-9-hydroxy-3,7-dimethyl-10-
IUPAC Name propan-2-ylcyclodeca-3,7-dien-1-yl] 4-hydroxy-

3-methoxybenzoate

CAS Number 39380-16-0[7]
Molecular Formula C23H3205][8]
Molecular Weight 388.5 g/mol [8]
ChEMBL ID CHEMBL2165581[8]
PubChem CID 20841345[8]

Table 2: Computed Physicochemical Properties of Tschimganidine

Property Value (Computed) Source
XLogP3 4.3 PubChem|[8]
Hydrogen Bond Donor Count 2 PubChem|[8]
Hydrogen Bond Acceptor

Count 5 PubChem|[8]
Rotatable Bond Count 5 PubChem|[8]
Exact Mass 388.22497412 Da PubChem|[8]
Topological Polar Surface Area 76 A2 PubChem][8]
Heavy Atom Count 28 PubChem|[8]
Complexity 580 PubChem|[8]

Biological Activity and Mechanism of Action

Tschimganidine has been identified as a potent anti-obesity agent.[1][3] Its primary
mechanism of action involves the activation of AMP-activated protein kinase (AMPK), a key
regulator of cellular energy homeostasis.[1][2][3]
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Anti-Adipogenic Effects

In vitro studies using 3T3-L1 preadipocytes have demonstrated that tschimganidine inhibits
adipogenesis and reduces lipid accumulation in a dose-dependent manner.[1][9] This is
achieved through the downregulation of key adipogenic transcription factors and their target
genes, including:

Peroxisome proliferator-activated receptor gamma (PPARY)

CCAAT/enhancer-binding protein alpha (C/EBPa)

Fatty acid-binding protein 4 (FABP4)

Fatty acid synthase (FASN)

Signaling Pathway

The anti-adipogenic effects of tschimganidine are mediated through the activation of AMPK.
[1] Activation of AMPK leads to the phosphorylation and inhibition of downstream targets
involved in lipid synthesis. Furthermore, tschimganidine has been shown to decrease the
phosphorylation of Akt, another key signaling molecule in adipogenesis.[1][3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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